Cas no 2144642-82-8 (1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2144642-82-8
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 6425410
• PubChem ID: 165755415
• Update Time: 2025-06-09

1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2144642-82-8
• EN300-1817513

• Inchi： 1S/C11H12FNO2/c1-10(2)6-11(10,9(14)15)7-3-4-13-5-8(7)12/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： VFIVQDBTFYZINK-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2144642-82-8)

1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the chemical identifier CAS No. 2144642-82-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with a fluoropyridine moiety, which imparts unique electronic and steric properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The fluoropyridine component in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of drug candidates. In the context of 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, the presence of fluorine at the 3-position of the pyridine ring is particularly noteworthy, as it can serve as a key interaction point with biological receptors. This feature has been extensively studied in recent years, with growing evidence suggesting its potential in developing next-generation therapeutics.

The cyclopropane ring in this compound introduces a rigid, three-membered carbon structure that can significantly influence the conformational flexibility and binding interactions of the molecule. Cyclopropanes are known for their unique strain energy, which can be exploited to enhance binding affinity or modulate receptor activity. In 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, the cyclopropane moiety is further stabilized by two methyl groups at the 2-position, providing additional steric bulk that can fine-tune interactions with biological targets. This structural motif has been explored in various pharmaceutical applications, including the development of enzyme inhibitors and receptor modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid and its biological targets. These studies have highlighted the potential of this compound as a scaffold for designing drugs with improved efficacy and reduced side effects. For instance, computational simulations have shown that the fluoropyridine moiety can effectively engage with aromatic pockets in protein receptors, while the cyclopropane ring provides additional contact points that enhance binding stability. Such findings are particularly relevant in the context of developing targeted therapies for diseases such as cancer, inflammation, and neurological disorders.

In vitro studies have demonstrated that 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits promising biological activity across multiple therapeutic areas. Notably, research has shown that this compound can inhibit the activity of specific enzymes involved in cancer progression. The fluoropyridine group has been found to interact with key residues in these enzymes, leading to reduced enzymatic activity and subsequent modulation of signaling pathways critical for tumor growth and survival. Additionally, preclinical studies have suggested that this compound may have anti-inflammatory properties by modulating immune cell function and reducing pro-inflammatory cytokine production.

The synthesis of 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid represents another area of significant interest. Given its complex structural features, developing an efficient synthetic route is essential for both academic research and industrial applications. Recent reports have described novel synthetic strategies that leverage transition metal catalysis and asymmetric hydrogenation to construct the cyclopropane core with high enantioselectivity. These advancements not only facilitate access to this compound but also provide valuable insights into methodologies that can be applied to other structurally related molecules.

The potential applications of 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid extend beyond traditional drug discovery efforts. Its unique structural features make it an attractive candidate for developing imaging agents and probes used in diagnostic applications. For instance, modifications to the fluoropyridine moiety can enhance fluorescence properties or enable specific labeling techniques for cellular imaging. Such applications could provide valuable tools for researchers studying biological processes at the molecular level.

As research continues to evolve, new opportunities for utilizing 1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid are likely to emerge. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery processes may further accelerate the development of novel therapeutics based on this compound.

In conclusion,1-(3-fluoropyridin-4-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2144642-82-8) is a versatile and innovative molecule with significant potential in pharmaceutical research and development. Its unique structural features—comprising a fluoropyridine substituent and a cyclopropane ring—make it an attractive scaffold for designing bioactive agents with improved pharmacological properties. Continued investigation into its synthesis, biological activity, and potential therapeutic applications will undoubtedly contribute to advancements in medicine and biology.